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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl chloride

Cat. No.: B086400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dichlorobenzyl chloride
(α,3,4-Trichlorotoluene), a key intermediate in the synthesis of various organic compounds,

including pharmaceuticals. This document details its chemical and physical properties, a

representative synthesis protocol, and its application in synthetic pathways.

Core Data Presentation
The following table summarizes the key quantitative data for 3,4-Dichlorobenzyl chloride.
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Property Value References

Molecular Formula C₇H₅Cl₃ [1][2][3]

Molecular Weight 195.47 g/mol [1][2][4][5]

CAS Number 102-47-6 [1][2][3][4][5]

Appearance Clear, colorless liquid [3]

Density 1.386 g/cm³ [4]

1.411 g/mL at 25 °C [5][6]

Boiling Point 122-124 °C at 14 mmHg [5][6]

248 °C [5]

Refractive Index n20/D 1.577 [5][6]

1.5755-1.5795 at 20°C [3]

Purity (Assay) 97% - ≥97.5% (GC) [3][5][6]

Synonyms

α,3,4-Trichlorotoluene, 1,2-

Dichloro-4-

(chloromethyl)benzene

[2][3][5]

Experimental Protocols
Representative Synthesis of 3,4-Dichlorobenzyl Chloride via Free-Radical Chlorination

The synthesis of 3,4-Dichlorobenzyl chloride is typically achieved through the free-radical

chlorination of 3,4-dichlorotoluene. This process involves the selective chlorination of the

methyl group on the benzene ring.

Materials:

3,4-Dichlorotoluene

N-Chlorosuccinimide (NCS) or Sulfuryl chloride (SO₂Cl₂)

Benzoyl peroxide or Azobisisobutyronitrile (AIBN) as a radical initiator
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Anhydrous benzene or carbon tetrachloride as a solvent

Round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet

Heating mantle

Apparatus for vacuum distillation

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 3,4-dichlorotoluene in a suitable

anhydrous solvent (e.g., benzene or carbon tetrachloride).

Addition of Reagents: Add N-Chlorosuccinimide (or an alternative chlorinating agent) and a

catalytic amount of a radical initiator like benzoyl peroxide or AIBN to the solution.

Reaction Conditions: The reaction mixture is heated to reflux with constant stirring under a

nitrogen atmosphere. The progress of the reaction can be monitored by gas chromatography

(GC) or thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

solid by-product (succinimide, if NCS is used) is removed by filtration. The filtrate is washed

with an aqueous solution of sodium bicarbonate and then with brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, and the solvent is

removed under reduced pressure. The resulting crude 3,4-Dichlorobenzyl chloride is then

purified by vacuum distillation.

Mandatory Visualizations
Application in Pharmaceutical Synthesis: The Role of 3,4-Dichlorobenzyl Chloride in the

Synthesis of Sertraline

3,4-Dichlorobenzyl chloride is a crucial building block in the synthesis of sertraline, a widely

used antidepressant. The following diagram illustrates the initial steps of a common synthetic

route where 3,4-Dichlorobenzyl chloride is utilized in a Friedel-Crafts reaction.
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Caption: Synthetic pathway illustrating the use of 3,4-Dichlorobenzyl chloride in the synthesis

of Sertraline.

Logical Relationship: Physicochemical Properties and Analytical Characterization

The distinct physicochemical properties of 3,4-Dichlorobenzyl chloride dictate the appropriate

analytical techniques for its characterization and quality control.
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Physicochemical Properties

Analytical Techniques

3,4-Dichlorobenzyl chloride

Molecular Formula: C₇H₅Cl₃

Molecular Weight: 195.47

Boiling Point: 248 °C

Volatility

Thermal Stability

determines

Gas Chromatography (GC)

Infrared Spectroscopy (IR)

Nuclear Magnetic Resonance (NMR)

informs selection of

Click to download full resolution via product page

Caption: Relationship between physicochemical properties and analytical methods for 3,4-
Dichlorobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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